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Compound of Interest

Compound Name: Bis(2-ethylhexyl) ether

Cat. No.: B109502 Get Quote

An In-depth Technical Guide to Bis(2-ethylhexyl)
Ether
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of Bis(2-ethylhexyl) ether, a
significant organic compound with applications in various chemical syntheses. This document

details its chemical identity, including its CAS number and precise IUPAC nomenclature. Key

physicochemical properties are systematically presented, supported by spectral data analysis.

Furthermore, this guide outlines detailed experimental protocols for its synthesis via the

Williamson ether synthesis and its analysis by gas chromatography-mass spectrometry (GC-

MS). The information is intended to serve as a critical resource for professionals engaged in

research and development who require a thorough understanding of this compound.

Chemical Identity and Nomenclature
Bis(2-ethylhexyl) ether, a symmetrical ether, is characterized by the presence of two 2-

ethylhexyl groups attached to a central oxygen atom.

Common Names: Di(2-ethylhexyl) ether, 2-Ethylhexyl ether

CAS Number: 10143-60-9[1][2][3]
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Molecular Formula: C₁₆H₃₄O

IUPAC Name: 3,3'-[oxybis(methylene)]bis(heptane)

Nomenclature Derivation: According to IUPAC rules for ethers, when no other functional group

has higher priority, the ether is named as an alkoxyalkane. For symmetrical ethers, one alkyl

group and the oxygen are treated as the alkoxy substituent. The 2-ethylhexyl group's longest

chain is a heptane, substituted at position 3 with the rest of the molecule. Therefore, the

systematic name is 3,3'-[oxybis(methylene)]bis(heptane). Another valid, albeit less common,

IUPAC name is 1,1'-oxybis(2-ethylhexane).

Physicochemical Properties
The physical and chemical properties of Bis(2-ethylhexyl) ether are summarized in the table

below. This data is essential for its handling, application in synthesis, and purification.

Property Value Reference(s)

Molecular Weight 242.44 g/mol [1]

Appearance
Clear, colorless to slightly

colored liquid
[1]

Boiling Point 126 °C at 8 mmHg [1][4]

Specific Gravity 0.82 [1][5]

Density 0.808 g/cm³ [4]

Refractive Index (n²⁰/D) 1.4320 - 1.4380 [4]

Melting Point -7.6 °C (estimate) [4]

Solubility

Insoluble in water; soluble in

organic solvents like

chloroform and methanol.[1][4]

Spectral Data
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The structural elucidation of Bis(2-ethylhexyl) ether is confirmed through various

spectroscopic techniques.

Mass Spectrometry (MS)
The electron ionization mass spectrum of Bis(2-ethylhexyl) ether is characterized by specific

fragmentation patterns. The molecular ion peak (M⁺) may be weak or absent. Key fragments

arise from α-cleavage of an alkyl radical and inductive cleavage.

m/z Proposed Fragment

112 C₈H₁₆⁺

71 C₅H₁₁⁺

57 C₄H₉⁺

Infrared (IR) Spectroscopy
The IR spectrum of Bis(2-ethylhexyl) ether displays characteristic absorption bands for

aliphatic ethers.

Wavenumber (cm⁻¹) Assignment

~2960-2850 C-H stretching (alkane)

~1465 C-H bending (alkane)

~1115 C-O-C stretching (ether)

Nuclear Magnetic Resonance (NMR) Spectroscopy
While a detailed, published spectrum for this specific ether is not readily available, the

expected ¹H and ¹³C NMR chemical shifts can be predicted based on its structure and data

from analogous compounds. The molecule's symmetry will simplify the spectra.

¹H NMR: Signals are expected in the aliphatic region (δ 0.8-3.5 ppm). The protons on the

carbon adjacent to the oxygen (CH₂-O) would be the most downfield.
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¹³C NMR: The carbon atom bonded to the oxygen (C-O) would exhibit the most downfield

chemical shift among the aliphatic carbons.

Experimental Protocols
Synthesis: Williamson Ether Synthesis
Bis(2-ethylhexyl) ether can be synthesized through the Williamson ether synthesis, which

involves the reaction of a sodium 2-ethylhexoxide with a 2-ethylhexyl halide.

Materials:

2-ethylhexanol

Sodium hydride (NaH) or another strong base

2-ethylhexyl bromide

Anhydrous N,N-dimethylformamide (DMF) or other polar aprotic solvent

Diethyl ether

Saturated aqueous sodium bicarbonate solution

Brine

Anhydrous magnesium sulfate

Procedure:

In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser, and a nitrogen inlet, add 2-ethylhexanol and anhydrous DMF under a nitrogen

atmosphere.

Cool the solution in an ice bath and slowly add sodium hydride in portions.

Allow the mixture to warm to room temperature and stir until the evolution of hydrogen gas

ceases, indicating the formation of sodium 2-ethylhexoxide.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Add 2-ethylhexyl bromide dropwise to the solution.

Heat the reaction mixture to 50-100 °C and maintain for 1-8 hours, monitoring the reaction

progress by thin-layer chromatography (TLC) or GC-MS.[6][7]

After the reaction is complete, cool the mixture to room temperature and quench with water.

Transfer the mixture to a separatory funnel and extract with diethyl ether.

Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate

solution, and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

Purify the crude product by vacuum distillation to obtain Bis(2-ethylhexyl) ether.
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Synthesis and Purification of Bis(2-ethylhexyl) Ether

Williamson Ether Synthesis

Workup and Purification
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Caption: Workflow for the synthesis and purification of Bis(2-ethylhexyl) ether.
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Analysis: Gas Chromatography-Mass Spectrometry (GC-
MS)
GC-MS is a suitable method for the identification and quantification of Bis(2-ethylhexyl) ether.

Instrumentation:

Gas chromatograph with a mass selective detector

Capillary column: 5% phenyl-methylpolysiloxane (e.g., DB-5ms), 30 m x 0.25 mm ID, 0.25

µm film thickness

Procedure:

Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent

such as hexane or dichloromethane.

Injection: Inject 1 µL of the prepared sample into the GC injector.

GC Conditions:

Injector Temperature: 250 °C

Carrier Gas: Helium at a constant flow rate of 1 mL/min

Oven Temperature Program: Initial temperature of 80 °C, hold for 2 minutes, then ramp at

10 °C/min to 280 °C, and hold for 5 minutes.

MS Conditions:

Ion Source Temperature: 230 °C

Electron Ionization: 70 eV

Scan Range: m/z 40-400

Data Analysis: Identify Bis(2-ethylhexyl) ether by its retention time and the fragmentation

pattern in the mass spectrum, comparing it to a reference standard.
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Applications and Significance
Bis(2-ethylhexyl) ether serves as a plasticizer in polymer formulations, enhancing the

flexibility and durability of plastics.[8] It is also utilized as a solvent and carrier in various

chemical processes due to its low volatility and good solvency properties.[8] Additionally, it finds

application in the formulation of lubricants and hydraulic fluids.[8] In the context of drug

development, it can be used as a reference standard for analytical method development and

validation.

Safety and Handling
Bis(2-ethylhexyl) ether is classified as acutely toxic if swallowed.[9] Appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat, should be worn when

handling this chemical. All work should be conducted in a well-ventilated fume hood. For

detailed safety information, refer to the Safety Data Sheet (SDS).

Conclusion
This technical guide has provided a detailed examination of Bis(2-ethylhexyl) ether, covering

its nomenclature, physicochemical properties, spectral characteristics, and detailed protocols

for its synthesis and analysis. The compiled data and methodologies offer a valuable resource

for researchers and professionals in the chemical and pharmaceutical sciences, facilitating its

effective and safe use in laboratory and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Bis(2-ethylhexyl) ether|High-Purity Research Chemical [benchchem.com]

2. bis(2-ethylhexyl) ether [webbook.nist.gov]

3. scbt.com [scbt.com]

4. DI(2-ETHYLHEXYL) ETHER CAS#: 10143-60-9 [m.chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103231&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103231&Mask=200
https://webbook.nist.gov/cgi/cbook.cgi?ID=C103231&Mask=200
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.sigmaaldrich.com/CA/en/product/aldrich/cds025257
https://www.benchchem.com/product/b109502?utm_src=pdf-body
https://www.benchchem.com/product/b109502?utm_src=pdf-custom-synthesis
https://www.benchchem.com/product/b109502
https://webbook.nist.gov/cgi/inchi?ID=C10143609
https://www.scbt.com/p/bis-2-ethylhexyl-ether-10143-60-9
https://m.chemicalbook.com/ProductChemicalPropertiesCB4193333_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109502?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Bis(2-ethylhexyl) Ether | 10143-60-9 | TCI AMERICA [tcichemicals.com]

6. byjus.com [byjus.com]

7. Williamson ether synthesis - Wikipedia [en.wikipedia.org]

8. Hexanedioic acid, bis(2-ethylhexyl) ester [webbook.nist.gov]

9. Bis(2-ethylhexyl) ether AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]

To cite this document: BenchChem. [Bis(2-ethylhexyl) ether CAS number and IUPAC
nomenclature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b109502#bis-2-ethylhexyl-ether-cas-number-and-
iupac-nomenclature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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